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An In-depth Technical Guide to 4-Chloro-3-
hitrobenzotrifluoride

A Note to the Reader: This technical guide provides comprehensive data for 4-Chloro-3-

nitrobenzotrifluoride (CAS No. 121-17-5). Extensive searches did not yield specific
physicochemical data, synthesis protocols, or applications for the requested compound, 4-
Chloro-2-methyl-3-nitrobenzotrifluoride, suggesting it is not a commonly synthesized or
commercially available chemical. The following information is presented on its close structural
analog, which is well-documented and widely used in industrial and research settings.

Introduction

4-Chloro-3-nitrobenzotrifluoride is a significant intermediate in the synthesis of various fine
chemicals, particularly in the agrochemical and pharmaceutical industries.[1][2] Its
trifluoromethyl group and the specific arrangement of chloro and nitro substituents on the
benzene ring impart unique reactivity, making it a versatile building block for more complex
molecules. This guide will delve into its core physicochemical properties, synthesis
methodologies, key applications, and essential safety and handling protocols.
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Physicochemical Properties

4-Chloro-3-nitrobenzotrifluoride is a yellow, combustible liquid at room temperature.[3] The
presence of the electron-withdrawing trifluoromethyl and nitro groups significantly influences its
chemical behavior and physical properties.

Property Value Source
Molecular Formula C7HsCIFsNO:2 [3BI415116171
Molecular Weight 225.55 g/mol [B114]1I5]1[6][7]
Density 1.511 g/mL at 25 °C [31[7]

CAS Number 121-17-5 [BI[4][5107]18]
Boiling Point 222 °C [31[7]
Melting Point -2.0°C [31[7]

Flash Point 101 °C [3107]

Water Solubility Insoluble [7]
Appearance Yellow Liquid [31[8]

Synthesis and Reaction Pathways

The primary industrial synthesis of 4-chloro-3-nitrobenzotrifluoride involves the nitration of p-
chlorobenzotrifluoride. This electrophilic aromatic substitution reaction is typically carried out
using a mixture of nitric acid and sulfuric acid.[9]

A cleaner preparation method has been developed using an ionic liquid as both a catalyst and
a solvent with p-chlorobenzotrifluoride and ammonium nitrate as the raw materials.[1][2] This
method allows for easier separation of the product and recycling of the catalyst.

Below is a generalized workflow for the synthesis of 4-chloro-3-nitrobenzotrifluoride.
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Caption: Generalized workflow for the synthesis of 4-chloro-3-nitrobenzotrifluoride.

Applications in Drug Development and
Agrochemicals

The reactivity of the chloro and nitro groups on the 4-chloro-3-nitrobenzotrifluoride ring makes it
a valuable intermediate for creating a variety of derivatives. The trifluoromethyl group is often
incorporated into pharmaceutical and agrochemical compounds to enhance properties such as
metabolic stability and binding affinity.[10]

» Herbicide Synthesis: It serves as a key building block for several herbicides. The
trifluoromethyl group is a common feature in many modern agrochemicals.

o Pharmaceutical Intermediates: Substituted nitroaromatics are precursors for a wide range of
bioactive molecules and drugs.[9] The synthesis of novel fluorine-containing heterocyclic
compounds often starts from intermediates like 4-chloro-3-nitrobenzotrifluoride.[2]

Safety and Handling

4-Chloro-3-nitrobenzotrifluoride is a hazardous substance and must be handled with
appropriate safety precautions.

o Health Hazards: It is harmful if swallowed and causes skin and serious eye irritation. It may
also cause respiratory irritation.
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection. In case of inadequate ventilation, use a suitable respirator.

Handling: Use in a well-ventilated area. Avoid breathing fumes, mist, spray, or vapors. Wash
hands and any exposed skin thoroughly after handling.

Storage: Store in a cool, well-ventilated place away from heat, sparks, and open flames.
Keep containers tightly closed.

In case of fire: Use water spray, carbon dioxide (CO2), or dry chemical extinguishers.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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